Cas no 246514-23-8 (1-(chloroacetyl)-4-[(4-methylphenyl)sulfonyl]piperazine)

• Product Name: 1-(chloroacetyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• CAS No: 246514-23-8
• MF: C₁₃H₁₇ClN₂O₃S
• MW: 316.803681135178
• CID: 3106573
• PubChem ID: 2051960
• Update Time: 2025-04-21

1-(chloroacetyl)-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• 2-chloro-1-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethanone
• SR-01000056284-1
• Z55928785
• SCHEMBL20323444
• 246514-23-8
• 2-chloro-1-{4-[(4-methylbenzene)sulfonyl]piperazin-1-yl}ethan-1-one
• BDBM496664
• 2-chloro-1-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-one
• AAR-POS-d2a4d1df-27
• AKOS000117186
• G40250
• SR-01000056284
• EN300-08171
• PD194552

• Inchi： 1S/C13H17ClN2O3S/c1-11-2-4-12(5-3-11)20(18,19)16-8-6-15(7-9-16)13(17)10-14/h2-5H,6-10H2,1H3
• InChI Key： VXKRRLAIQCSGHI-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 316.0648413Da
• Monoisotopic Mass: 316.0648413Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.1Ų